Cas no 1263047-25-1 (N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid)

• Product Name: N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid
• CAS No: 1263047-25-1
• MF: C₂₅H₂₂N₄O₈
• MW: 506.464186191559
• MDL: MFCD06796890
• CID: 5049619
• Update Time: 2025-06-08

N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-d-dab(dnp)-oh
• (2R)-4-(2,4-dinitroanilino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-gamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid
• N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid

• MDL： MFCD06796890
• Inchi： 1S/C25H22N4O8/c30-24(31)22(11-12-26-21-10-9-15(28(33)34)13-23(21)29(35)36)27-25(32)37-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13,20,22,26H,11-12,14H2,(H,27,32)(H,30,31)/t22-/m1/s1
• InChI Key： HBHWAVNNODKLBE-JOCHJYFZSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 506.144
• Monoisotopic Mass: 506.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 179

Additional information on N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid

Research Brief on N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric Acid (CAS: 1263047-25-1)

N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid (CAS: 1263047-25-1) is a specialized amino acid derivative widely used in peptide synthesis and chemical biology research. This compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group at the alpha-amino position and a 2,4-dinitrophenyl (Dnp) group at the gamma-amino position, making it a valuable tool for selective deprotection and conjugation strategies. Recent studies have highlighted its utility in the development of novel peptide-based therapeutics, targeted drug delivery systems, and biochemical probes.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the synthesis of constrained peptides with enhanced stability and bioavailability. The researchers employed solid-phase peptide synthesis (SPPS) techniques, leveraging the orthogonal protection offered by the Fmoc and Dnp groups to achieve precise control over peptide chain elongation. The study demonstrated that incorporating this modified amino acid into peptide sequences significantly improved resistance to proteolytic degradation, a critical factor in the development of peptide-based drugs.

In another recent investigation, scientists utilized N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid to develop fluorescent probes for monitoring enzymatic activity. The Dnp group's unique photophysical properties allowed for real-time tracking of enzyme-substrate interactions, providing insights into reaction kinetics and mechanisms. This application has potential implications for high-throughput screening assays in drug discovery and diagnostic tool development.

The compound's role in targeted drug delivery systems has also been a focus of current research. A 2024 study in Bioconjugate Chemistry described its use as a linker molecule in antibody-drug conjugates (ADCs). The researchers exploited the differential reactivity of the Fmoc and Dnp groups to create site-specific conjugates with improved homogeneity and therapeutic efficacy. This approach addresses one of the key challenges in ADC development - achieving consistent drug-to-antibody ratios.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid. New chromatographic methods have been developed to enhance yield and purity, which is particularly important given the compound's increasing use in cGMP-compliant pharmaceutical manufacturing. These process improvements have made the material more accessible for both research and clinical applications.

Looking forward, researchers anticipate expanded applications of this compound in areas such as PROTAC (proteolysis targeting chimera) development and chemical biology tool discovery. Its unique structural features make it particularly suitable for creating bifunctional molecules that can simultaneously engage multiple biological targets. As the field of peptide therapeutics continues to grow, N-alpha-Fmoc-Ngamma-(2,4-dinitrophenyl)-D-2,4-diaminobutyric acid is expected to play an increasingly important role in medicinal chemistry and drug development efforts.